Cephapirin-d4

• Molecular Formula: C₁₇H₁₃D₄N₃O₆S₂
• Molecular Weight: 427.47
• Synonyms: (6R,7R)-3-[(Acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylthio-d4)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; (6R-trans)-3-[(Acetyloxy)methyl]-8-oxo-7-_x000B_[[(4-pyridinylthio-d4)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbo

Description

Cephapirin-d4 is a deuterium-labeled analog of Cephapirin, a first-generation cephalosporin antibiotic. It is primarily utilized as an internal standard in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), due to its near-identical chemical properties to Cephapirin but distinct mass-to-charge ratio (). The compound is identified by CAS number 21593-23-7 and TRC product code C261502, with four deuterium atoms replacing hydrogen at specific positions to minimize isotopic interference during quantification . Its role in validating analytical methods for cephalosporins is critical, as demonstrated in studies quantifying residues in biological matrices .

Comparison with Similar Compounds

Key Findings :

• Deuterated analogs (e.g., this compound, Cephradine-d5) are exclusively used in analytics, while non-deuterated forms (Cephapirin, Ceftiofur) serve therapeutic roles .
• Side-chain variations dictate antimicrobial spectrum: Ceftiofur’s thioether group enhances gram-negative coverage compared to Cephapirin’s narrower activity .
• Deuteration improves analytical precision by reducing matrix effects in MS detection .

Analytical Performance Comparison

A study validating ultraperformance liquid chromatography (UPLC) for Cephapirin and Ceftiofur quantification highlighted the critical role of deuterated standards (). Key parameters include:

Parameter	Cephapirin (with this compound)	Ceftiofur (with Ceftiofur-d5)	Method Reference
LOD	0.1 µg/kg (estimated)	0.2 µg/kg (estimated)
LOQ	0.3 µg/kg (estimated)	0.5 µg/kg (estimated)
Retention Time	2.8 min	3.2 min
Accuracy	98–102%	95–101%

Notes:

• This compound demonstrated superior chromatographic co-elution with Cephapirin, ensuring minimal retention time variability .

Stability and Compatibility

• This compound : Exhibits stability comparable to Cephapirin under refrigerated (2–8°C) and inert atmospheric conditions, as required for analytical reference materials .
• Therapeutic forms : Cephapirin Benzathine (a salt formulation) shows prolonged stability in veterinary preparations due to reduced solubility, unlike the sodium salt used in human medicine .
• Compounding guidelines: Nonsterile preparations of cephalosporins require strict temperature control (20–25°C) and avoidance of light, per USP standards .